![molecular formula C9H19NO B1440415 trans-2-[Isopropyl(methyl)amino]cyclopentanol CAS No. 1218676-98-2](/img/structure/B1440415.png)
trans-2-[Isopropyl(methyl)amino]cyclopentanol
Overview
Description
Trans-2-[Isopropyl(methyl)amino]cyclopentanol (TIMCP) is an organic compound that has been studied for its potential applications in a variety of scientific fields. This compound is a derivative of the amino acid alanine, and it is a versatile compound that can be used for a wide range of applications.
Scientific Research Applications
Asymmetric Synthesis and Stereoselectivity
A study by Wede, Volk, and Frahm (2000) detailed the asymmetric Strecker synthesis of a series of carbocyclic α-amino acids from racemic 2-alkylated cyclopentanones. The process's stereoselectivity is influenced by various factors, highlighting the compound's role in synthesizing stereoisomerically complex molecules Wede, Volk, & Frahm, 2000.
Biohydroxylation and Chiral Auxiliaries
Raadt et al. (2000) explored chiral auxiliaries' roles in the biohydroxylation of cyclopentanone derivatives, using enantiomerically pure amino alcohols to affect the hydroxylation's course. This work underscores the importance of chirality in chemical synthesis and its potential applications in creating bioactive compounds Raadt et al., 2000.
Chemoenzymatic Synthesis of Diamine Derivatives
González‐Sabín, Gotor, and Rebolledo (2007) developed a chemoenzymatic synthesis route for optically active trans-cyclopentane-1,2-diamines from their amino alcohol precursors. This method highlights the compound's versatility in synthesizing valuable intermediates for further chemical transformations González‐Sabín, Gotor, & Rebolledo, 2007.
Metabolic Engineering for Biofuel Production
Bastian et al. (2011) demonstrated the engineering of a metabolic pathway in Escherichia coli for the anaerobic production of 2-methylpropan-1-ol (isobutanol), a potential biofuel, highlighting the foundational role of amino alcohol derivatives in developing sustainable energy solutions Bastian et al., 2011.
Conformational Analysis and Drug Design
Research by Casanovas, Jiménez, Cativiela, Nussinov, and Alemán (2008) utilized DFT calculations to investigate the conformational preferences of a phenylalanine analogue, demonstrating the compound's application in understanding biomolecular interactions and drug design Casanovas et al., 2008.
properties
IUPAC Name |
(1R,2R)-2-[methyl(propan-2-yl)amino]cyclopentan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO/c1-7(2)10(3)8-5-4-6-9(8)11/h7-9,11H,4-6H2,1-3H3/t8-,9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QICMHIXVJKONJL-RKDXNWHRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)C1CCCC1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N(C)[C@@H]1CCC[C@H]1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-2-[Isopropyl(methyl)amino]cyclopentanol | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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